![molecular formula C14H10F2O3 B1399553 2-[(2,4-Difluorophenyl)methoxy]benzoic acid CAS No. 926025-96-9](/img/structure/B1399553.png)
2-[(2,4-Difluorophenyl)methoxy]benzoic acid
Overview
Description
Scientific Research Applications
Applications in Environmental and Analytical Chemistry
Degradation and Environmental Impact : Nitisinone, a compound related to the triketone herbicide family, was studied for its degradation processes and by-products using LC-MS/MS. The study aimed to understand the stability and degradation pathways of nitisinone, which shares structural similarities with 2-[(2,4-Difluorophenyl)methoxy]benzoic acid. This research provides insights into the environmental behavior and potential risks of related compounds (Barchańska et al., 2019).
Sorption to Soil and Minerals : Understanding the sorption behavior of herbicides like 2,4-D and related compounds is crucial for predicting their fate in the environment. A review of sorption experiments for 2,4-D and other phenoxy herbicides offers insights into the factors influencing their retention and mobility in soil and other components, thereby providing valuable information for managing the environmental impact of these substances (Werner et al., 2012).
Applications in Drug Development and Pharmacology
Development of Novel Medicinal Compounds : A novel salicylic acid derivative, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, was introduced as a potential alternative to acetylsalicylic acid (ASA) due to its promising COX-2 specificity, toxicity profile, analgesic, anti-inflammatory, and antiplatelet activity. This highlights the potential of structurally similar compounds like 2-[(2,4-Difluorophenyl)methoxy]benzoic acid in the development of new therapeutic agents (Tjahjono et al., 2022).
Phosphonic Acid Derivatives for Diverse Applications : Phosphonic acid derivatives, including those structurally related to 2-[(2,4-Difluorophenyl)methoxy]benzoic acid, exhibit a wide range of applications in fields like bioactive properties (drug, pro-drug), bone targeting, material design, surface functionalization, and analytical purposes. The versatility of these compounds underscores their potential in various scientific and industrial applications (Sevrain et al., 2017).
properties
IUPAC Name |
2-[(2,4-difluorophenyl)methoxy]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c15-10-6-5-9(12(16)7-10)8-19-13-4-2-1-3-11(13)14(17)18/h1-7H,8H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOEKIZCLFOITRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)OCC2=C(C=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,4-Difluorophenyl)methoxy]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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